Cas no 2820-92-0 (Pregn-4-ene-3,20-dione,9-fluoro-17,21-dihydroxy-, 21-acetate (7CI,8CI))

• Product Name: Pregn-4-ene-3,20-dione,9-fluoro-17,21-dihydroxy-, 21-acetate (7CI,8CI)
• CAS No: 2820-92-0
• MF: C₂₃H₃₁FO₅
• MW: 406.487651109695
• CID: 277185
• PubChem ID: 253093
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,9-fluoro-17,21-dihydroxy-, 21-acetate (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,9-fluoro-17,21-dihydroxy-, 21-acetate (7CI,8CI)
• [2-[(8S,9R,10S,13S,14S,17R)-9-fluoro-17-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 9-fluoro-17-hydroxy-3,20-dioxopregn-4-en-21-yl acetate
• AC1L5NEI
• AC1Q62MV
• AG-K-31678
• AR-1H5616
• Corticosterone,11-deoxy-9-fluoro-17-hydroxy-, 21-acetate (6CI)
• CTK4G1014
• NSC75532
• NSC-75532
• DTXSID80291439
• 2820-92-0

• Inchi： 1S/C23H31FO5/c1-14(25)29-13-19(27)23(28)9-7-17-18-5-4-15-12-16(26)6-8-20(15,2)22(18,24)11-10-21(17,23)3/h12,17-18,28H,4-11,13H2,1-3H3/t17-,18-,20-,21-,22+,23-/m0/s1
• InChI Key： LKOGXABWPMYTKE-WBZLUPOGSA-N
• SMILES： F[C@]12CC[C@]3(C)[C@@](C(COC(C)=O)=O)(CC[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O

Computed Properties

• Exact Mass: 406.21563
• Monoisotopic Mass: 406.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 536.7°Cat760mmHg
• Flash Point: 278.4°C
• Refractive Index: 1.549
• PSA: 80.67
• LogP: 3.47370